(1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine

• IUPAC Name: N-(1H-imidazol-2-ylmethyl)-N-methyl-1-(4-pyrazol-1-ylphenyl)methanamine
• InChI: InChI=1S/C15H17N5/c1-19(12-15-16-8-9-17-15)11-13-3-5-14(6-4-13)20-10-2-7-18-20/h2-10H,11-12H2,1H3,(H,16,17)
• InChI Key: KWWFSKQGNXQRJE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)N2C=CC=N2)CC3=NC=CN3
• Molecular Formula: C15H17N5
• Molecular Weight: 267.33 g/mol

Description

(1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of (1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine is not fully understood. However, it has been suggested that this compound may interact with various biological targets such as enzymes and receptors, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
(1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and has been studied for its potential applications in the treatment of Alzheimer's disease. It has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of (1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine is its unique chemical structure, which makes it a valuable tool for scientific research. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may limit its applications in certain experiments.

Future Directions

There are several future directions for the study of (1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine. One potential direction is the further study of its potential applications in drug delivery systems. Another potential direction is the study of its interactions with various biological targets and its potential applications in the treatment of various diseases. Additionally, the synthesis of analogs of this compound may lead to the discovery of new compounds with unique properties and potential applications in scientific research.

Synthesis Methods

(1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine can be synthesized through various methods. One of the most commonly used methods is the reaction of 4-(1H-pyrazol-1-yl)benzaldehyde with (1H-imidazol-2-ylmethyl)methylamine in the presence of a reducing agent such as sodium borohydride. The product obtained is then purified through column chromatography to obtain the desired compound.

Scientific Research Applications

(1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine has been widely studied for its potential applications in scientific research. This compound has been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and has been studied for its potential applications in drug delivery systems. It has also been studied for its potential applications in the treatment of various diseases such as cancer and Alzheimer's disease.